2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers
Description
The compound “2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers” is a chemical compound with the molecular formula C8H12O3 and a molecular weight of 156.18 . It is a mixture of diastereomers, meaning it contains two or more stereoisomers that are not mirror images of each other .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid involves the following steps: 1) synthesis of 3-hydroxyoxolane, 2) synthesis of 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid from 3-hydroxyoxolane.", "Starting Materials": [ "Ethylene glycol", "Acetic anhydride", "Sodium acetate", "Sulfuric acid", "Sodium borohydride", "Cyclopropane carboxylic acid", "3-Hydroxyoxolane" ], "Reaction": [ "Step 1: Synthesis of 3-hydroxyoxolane", "a) Mix ethylene glycol, acetic anhydride, and sulfuric acid in a flask.", "b) Heat the mixture to 100°C for 2 hours.", "c) Cool the mixture and add sodium acetate.", "d) Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "e) Purify the product by distillation to obtain 3-hydroxyoxolane.", "Step 2: Synthesis of 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid", "a) Mix cyclopropane carboxylic acid and 3-hydroxyoxolane in a flask.", "b) Add sodium borohydride to the mixture and stir for 2 hours.", "c) Acidify the mixture with hydrochloric acid and extract the product with diethyl ether.", "d) Dry the product over anhydrous sodium sulfate and purify by distillation to obtain a mixture of diastereomers of 2-(oxolan-3-yl)cyclopropane-1-carboxylic acid." ] } | |
CAS RN |
1248205-45-9 |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
